Cas no 883443-33-2 (3-fluoro-5-propoxybenzaldehyde)

• Product Name: 3-fluoro-5-propoxybenzaldehyde
• CAS No: 883443-33-2
• MF: C₁₀H₁₁FO₂
• MW: 182.191546678543
• MDL: MFCD18426734
• CID: 1921666
• PubChem ID: 86236800
• Update Time: 2025-04-21

3-fluoro-5-propoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3-fluoro-5-propoxy-
• 3-fluoro-5-propoxybenzaldehyde
• 3-Fluoro-5-propoxy-benzaldehyde
• SCHEMBL3230270
• KXRCRXMCOAQEEZ-UHFFFAOYSA-N
• AKOS027391238
• 5-Fluoro-3-n-propoxybenzaldehyde
• 883443-33-2
• EN300-343439
• CS-0246776

• MDL： MFCD18426734
• Inchi： 1S/C10H11FO2/c1-2-3-13-10-5-8(7-12)4-9(11)6-10/h4-7H,2-3H2,1H3
• InChI Key： KXRCRXMCOAQEEZ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=O)C=C(C=1)OCCC

Computed Properties

• Exact Mass: 182.07430775Da
• Monoisotopic Mass: 182.07430775Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers